Cas no 6639-62-9 (3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide)

• Product Name: 3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide
• CAS No: 6639-62-9
• MF: C₁₀H₉NO₅S
• MW: 255.247161626816
• CID: 524636
• PubChem ID: 81142
• Update Time: 2025-05-19

3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-2(3H)-aceticacid, 3-oxo-, methyl ester, 1,1-dioxide
• 3-Oxo-1,2-benzoisoth
• 3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide (Piroxicam Impurity D)
• 3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide(Piroxicam Impurity D)
• 3-OXO-1,2-BENZOISOTHIAZOLINE-2-ACETIC ACID, METHYL ESTER 1,1-DIOXIDE
• methyl 2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetate
• methyl 3-oxo1,2-benzisothiazole-2(3H)-acetate 1,1-dioxide
• 2,3-DIHYDRO-3-OXO-1,2-BENZOISOTHIAZOLE-2-ACETIC ACID METHYL ESTER 1,1-DIOXIDE
• PiroxicaM IMpurity D
• 3-Oxo-1,2-benzoisothiazole-2(3H)acetic acid methyl ester,1-dioxide
• Methyl 3-oxo-2,3-dihydro-1,2-benzothiazole-2-acetate 1,1-dioxide
• Methyl (1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate
• 3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide (Piroxicam Impurity D)
• AKOS000278209
• DTXSID50216614
• UNII-QC3227JB2C
• NSC 49216
• AE-641/00011014
• SR-01000493010
• HMS615O18
• methyl (1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)acetate
• CS-0302107
• 3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide
• CCG-20394
• BDBM50283855
• Methyl (1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate; Piroxicam Imp. D (EP); Piroxicam Impurity D
• ChemDiv1_010182
• CHEMBL4167829
• Q27287177
• AT37713
• STK825545
• 6639-62-9
• Methyl (1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate #
• BBL000779
• SCHEMBL11715599
• 2,3-Dihydro-3-oxo-1,2-benzoisothiazole-2-aceticacidmethylester1,1-dioxide
• EU-0011562
• SCHEMBL11711641
• Oprea1_266418
• 1,2-Benzoisothiazol-2(3H)-acetic acid, 3-oxo-, methyl ester, 1,1-dioxide
• Saccharin N-(2-Acetic Acid Methyl Ester)
• EINECS 229-646-3
• NSC-49216
• Z51115242
• 1,2-Benzisothiazole-2(3H)-acetic acid, 3-oxo-, methyl ester, 1,1-dioxide
• QC3227JB2C
• NSC49216
• methyl 2-(1,1,3-trioxo-2,3-dihydro-1??,2-benzothiazol-2-yl)acetate
• PIROXICAM IMPURITY D [EP IMPURITY]
• methyl 2-(1,1,3-trioxo-2,3-dihydro-1,2-benzothiazol-2-yl)acetate
• Methyl 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3h)-yl)acetate
• E?,2-benzothiazol-2-yl)acetate
• methyl 2-(1,1,3-trioxo-2,3-dihydro-1
• NS00036024
• PIROXICAM EP IMPURITY D
• methyl 3-oxo-2,3-dihydrobenzo[d][1,2]thiazol-2-acetate 1,1-dioxide
• Oprea1_238175
• VS-00727
• SR-01000493010-1

• Inchi： 1S/C10H9NO5S/c1-16-9(12)6-11-10(13)7-4-2-3-5-8(7)17(11,14)15/h2-5H,6H2,1H3
• InChI Key： YWLDQSMTDJWJCC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CC(=O)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 255.02000
• Monoisotopic Mass: 255.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1A^2
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data available
• Density: 1.499±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 121-123 ºC
• Boiling Point: 434.5±47.0 °C at 760 mmHg
• Flash Point: 216.6±29.3 °C
• Refractive Index: 1.595
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 89.13000
• LogP: 1.02280
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide

3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide

The compound with CAS No. 6639-62-9, known as 3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a benzoisothiazoline ring system with specific substituents that contribute to its reactivity and functionality. The presence of the oxo group at the 3-position and the methyl ester group at the 2-position, along with the dioxide functionality, makes this compound distinct and valuable in chemical synthesis and material science.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role in the synthesis of novel polymers with enhanced mechanical properties. The benzoisothiazoline core has been shown to impart exceptional stability and flexibility to polymer chains, making it a promising candidate for high-performance materials used in aerospace and automotive industries. Additionally, the methyl ester group has been utilized in drug delivery systems, where it plays a crucial role in controlling the release of active pharmaceutical ingredients.

In terms of synthesis, the preparation of 3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the benzoisothiazoline ring through a condensation reaction followed by oxidation to introduce the dioxide groups. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

The application of this compound extends beyond materials science into biotechnology and environmental chemistry. In biotechnology, it has been employed as a precursor for bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have shown promise in inhibiting certain enzymes associated with neurodegenerative diseases. In environmental chemistry, it has been used as a stabilizer in eco-friendly coatings that reduce volatile organic compound emissions.

Furthermore, ongoing research is exploring the use of 3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide in energy storage technologies. Its ability to form stable intercalation compounds with layered materials makes it a potential candidate for improving the performance of lithium-ion batteries. Scientists are particularly interested in its role as an additive in battery electrolytes, where it can enhance ion conductivity and cycle stability.

In conclusion, 3-Oxo-1,2-benzoisothiazoline-2-acetic Acid Methyl Ester 1,1-Dioxide (CAS No. 6639-62-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.